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Introduction

WDR46 (WD Repeat Domain 46), also known as BING4 or UTP7, is a crucial nuclear scaffold

protein that plays a fundamental role in the organization and function of the nucleolus.[1] It is a

key component of the small subunit (SSU) processome, which is the initial precursor of the

small eukaryotic ribosomal subunit.[2][3][4] WDR46 is essential for the proper processing of

18S ribosomal RNA (rRNA) and ensures the correct localization of other key processing

proteins, such as nucleolin (NCL) and DDX21, within the granular component of the nucleolus.

[1][4][5] Depletion of WDR46 leads to the mislocalization of these factors, highlighting its

structural importance in ribosome biogenesis.[1][5][6] Recent studies have also implicated

WDR46 in the progression of certain cancers, such as hepatocellular carcinoma (HCC), where

it can be stabilized by the Hepatitis B virus core protein (HBC) to promote cell growth and

migration.[7]

Generating a WDR46 knockout (KO) cell line using CRISPR-Cas9 technology is an invaluable

tool for researchers. It allows for the detailed investigation of WDR46's function in ribosome

biogenesis, its role in cellular signaling pathways, and its contribution to disease pathology.

These cell lines are essential for loss-of-function studies, drug target validation, and exploring

the molecular mechanisms underlying WDR46-associated processes.

Signaling and Functional Pathways of WDR46
WDR46 functions primarily within the nucleolus as a scaffold for the ribosome biogenesis

machinery. Its depletion specifically affects the 18S rRNA processing pathway. In the context of
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HBV-related cancer, WDR46 is involved in a distinct pathway that promotes cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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